Cas no 139888-21-4 (Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate)
139888-21-4 structure
Product Name:Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate
CAS No:139888-21-4
MF:C13H15N3O5
MW:293.275303125381
CID:1281700
Update Time:2024-08-04
Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate Chemical and Physical Properties
Names and Identifiers
-
- Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate
- Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate (9CI)
-
- Inchi: 1S/C13H15N3O5/c1-8-5-16(12(19)15-11(8)18)10-3-4-13(6-14,21-10)7-20-9(2)17/h5,10H,3-4,7H2,1-2H3,(H,15,18,19)/t10-,13-/m1/s1
- InChI Key: HQEWHSQCHAILGX-ZWNOBZJWSA-N
- SMILES: C(OC(=O)C)[C@@]1(C#N)O[C@@H](N2C=C(C)C(=O)NC2=O)CC1
Computed Properties
- Exact Mass: 293.10125
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- PSA: 108.73
- pka: 9.55±0.10(Predicted)
Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
139888-21-4 (Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk